Cas no 1082412-31-4 (2-[(3,4-Dimethylphenyl)sulfanyl]acetaldehyde)

• Product Name: 2-[(3,4-Dimethylphenyl)sulfanyl]acetaldehyde
• CAS No: 1082412-31-4
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5250586
• Update Time: 2025-05-19

2-[(3,4-Dimethylphenyl)sulfanyl]acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-DIMETHYLPHENYL)SULFANYL]ACETALDEHYDE
• Acetaldehyde, 2-[(3,4-dimethylphenyl)thio]-
• 2-[(3,4-Dimethylphenyl)sulfanyl]acetaldehyde

• Inchi： 1S/C10H12OS/c1-8-3-4-10(7-9(8)2)12-6-5-11/h3-5,7H,6H2,1-2H3
• InChI Key： NRTWDEQFVMKHOO-UHFFFAOYSA-N
• SMILES： S(CC=O)C1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-[(3,4-Dimethylphenyl)sulfanyl]acetaldehyde

Professional Introduction to Compound with CAS No. 1082412-31-4 and Product Name: 2-[(3,4-Dimethylphenyl)sulfanyl]acetaldehyde

The compound with the CAS number 1082412-31-4 and the product name 2-[(3,4-Dimethylphenyl)sulfanyl]acetaldehyde represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in various scientific domains.

At the core of this compound's significance lies its molecular structure, which incorporates a sulfanyl group linked to an acetaldehyde moiety. The presence of the 3,4-dimethylphenyl group further enhances its chemical reactivity and versatility, making it a valuable intermediate in synthetic chemistry. The combination of these elements not only contributes to its distinct physical and chemical properties but also opens up numerous possibilities for its utilization in pharmaceuticals, agrochemicals, and material science.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing sulfur-based functionalities. The sulfanyl group in 2-[(3,4-Dimethylphenyl)sulfanyl]acetaldehyde has been particularly studied for its role in modulating biological pathways. Research has shown that sulfur-containing compounds often exhibit significant bioactivity, making them attractive candidates for drug development. The acetaldehyde moiety, on the other hand, is known for its ability to participate in various chemical reactions, including condensation and oxidation processes, which are crucial in organic synthesis.

One of the most compelling aspects of 2-[(3,4-Dimethylphenyl)sulfanyl]acetaldehyde is its potential as a building block for more complex molecules. Its structural features allow for easy modification and functionalization, enabling chemists to design novel compounds with tailored properties. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular structures can significantly impact efficacy and selectivity.

The compound's relevance is further underscored by its applications in material science. The 3,4-dimethylphenyl group contributes to enhanced stability and thermal resistance, making it suitable for use in high-performance polymers and coatings. Additionally, the presence of the sulfanyl group can improve adhesion properties, which is beneficial in applications such as coatings and adhesives.

Recent studies have also highlighted the compound's role in catalysis. The unique electronic properties of the sulfanyl group make it an effective ligand in transition metal catalysis. This has led to investigations into its use as a catalyst or catalyst precursor in various organic transformations, including cross-coupling reactions and hydrogenation processes. Such applications are critical for developing more efficient synthetic routes in both academic research and industrial settings.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of 2-[(3,4-Dimethylphenyl)sulfanyl]acetaldehyde. Preliminary studies suggest that it may have applications in treating inflammatory diseases by modulating key signaling pathways. The compound's ability to interact with biological targets without causing significant side effects makes it an attractive candidate for further development.

In conclusion, the compound with CAS no. 1082412-31-4, known as 2-[(3,4-Dimethylphenyl)sulfanyl]acetaldehyde, represents a versatile and multifunctional molecule with broad applications across multiple scientific disciplines. Its unique structural features and bioactivity make it a valuable asset in both research and industrial contexts. As our understanding of its properties continues to grow, so too will its potential contributions to advancements in chemistry, medicine, and materials science.